Cas no 16694-29-4 (3-Oxooctadecanoic acid)

3-Oxooctadecanoic acid structure
Product Name:3-Oxooctadecanoic acid
CAS No:16694-29-4
Molecular Formula:C18H34O3
Molecular Weight:298.46076631546
CID:2178526
PubChem ID:5283005
3-Oxooctadecanoic acid Properties
Names and Identifiers
-
- 3-oxo Stearic Acid
- 3-oxo-octadecanoic acid
- 3-keto stearic acid
- 3-oxooctadecanoic acid
- 3-oxostearic acid
- 3-ketostearic acid
- 3-Oxooctadecanoate
- 3-Oxo-Octadecanoate
- Hexadecanoic acid,carboxymethyl ester
- LMFA02000240
- Q27122125
- DB-228730
- 16694-29-4
- NS00062415
- SCHEMBL338119
- CS-0138557
- HY-N7856
- PD018655
- CHEBI:50576
-
- InChIKey: YQGGUZWHNVQJMF-UHFFFAOYSA-N
- Inchi: 1S/C18H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17(19)16-18(20)21/h2-16H2,1H3,(H,20,21)
- SMILES: O=C(CC(=O)O)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 298.25079494g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 16
- Monoisotopic Mass: 298.25079494g/mol
- Heavy Atom Count: 21
- Complexity: 261
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 7
- Topological Polar Surface Area: 54.4
3-Oxooctadecanoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00AQU4-1mg |
3-oxo Stearic Acid |
16694-29-4 | ≥90% | 1mg |
$353.00 | 2024-06-19 | |
A2B Chem LLC | AF00540-1mg |
3-oxo Stearic Acid |
16694-29-4 | ≥90% | 1mg |
$268.00 | 2024-04-20 | |
Larodan | 13-1803-45-500ug |
3-oxo-octadecanoic acid |
16694-29-4 | >90% | 500ug |
€217.00 | 2023-09-19 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66618-1mg |
3-oxo Stearic Acid |
16694-29-4 | 98% | 1mg |
¥3306.00 | 2023-09-08 |
3-Oxooctadecanoic acid Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:16694-29-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
3-Oxooctadecanoic acid Related Literature
-
1. Asymmetric reduction of 3-oxo-octadecanoic acid with fermenting baker's yeast. An easy synthesis of optically pure (+)-(2R,3R)-corynomycolic acidMasanori Utaka,Hiroshi Higashi,Akira Takeda J. Chem. Soc. Chem. Commun. 1987 1368
-
2. Index of subjects, 1958
-
3. NotesE. D. Davies,J. G. Tillett,D. S. Urch,El S. Amin,S. M. Mukherji,R. K. Sharma,O. P. Vig,E. F. G. Herington,A. J. Birch,A. J. Ryan,Herchel Smith,G. A. Hughes,B. O. G. Schuler,A. A. Verbeek,F. L. Warren,G. M. Badger,H. J. Rodda,Jenneth M. Sasse,D. A. H. Taylor,J. A. Ballantine,R. J. S. Beer,Alexander Robertson,D. C. Bradley,F. Stansfield,John Harley-Mason,R. F. J. Ingleby,T. C. Waddington,D. W. S. Evans J. Chem. Soc. 1958 4766
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Santanu Jana,Suvarn S. Kulkarni Org. Biomol. Chem. 2020 18 2013
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